Cas no 1856419-03-8 (3-(Azocan-1-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine
• CAS No: 1856419-03-8
• MF: C₁₀H₂₀F₂N₂
• MW: 206.276009559631
• CID: 5744385
• PubChem ID: 130600931
• Update Time: 2025-05-21

3-(Azocan-1-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1856419-03-8
• EN300-787899
• 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine
• 1(2H)-Azocinepropanamine, β,β-difluorohexahydro-

• Inchi： 1S/C10H20F2N2/c11-10(12,8-13)9-14-6-4-2-1-3-5-7-14/h1-9,13H2
• InChI Key： OCNZJIIGIFPHQO-UHFFFAOYSA-N
• SMILES： FC(CN)(CN1CCCCCCC1)F

Computed Properties

• Exact Mass: 206.15945497g/mol
• Monoisotopic Mass: 206.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.022±0.06 g/cm3(Predicted)
• Boiling Point: 280.3±40.0 °C(Predicted)
• pka: 7.02±0.30(Predicted)

Additional information on 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine

Comprehensive Overview of 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine (CAS No. 1856419-03-8)

3-(Azocan-1-yl)-2,2-difluoropropan-1-amine is a specialized organic compound with a unique molecular structure, combining an azocane ring with a difluoropropanamine moiety. This compound has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The CAS registry number 1856419-03-8 serves as a unique identifier for this compound, ensuring precise tracking in global chemical databases.

Recent trends in scientific literature highlight the growing demand for fluorinated amines like 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine, particularly in the development of bioactive molecules. Researchers are actively exploring its role as a building block for novel therapeutics, leveraging the azocane scaffold for enhanced metabolic stability and bioavailability. The presence of difluoro groups further enhances its lipophilicity, a critical factor in CNS-targeted drug design.

From a synthetic chemistry perspective, the preparation of 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine involves sophisticated multi-step organic synthesis techniques. Modern protocols often employ catalytic hydrogenation or reductive amination strategies to construct the azocan-1-yl core, followed by selective fluorination steps. These methods align with the pharmaceutical industry's push toward green chemistry and atom-efficient processes.

The compound's physicochemical properties make it particularly relevant to current discussions about drug-like properties and lead optimization. Computational studies suggest that 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine exhibits favorable LogP values and hydrogen bonding capacity, addressing common challenges in blood-brain barrier penetration – a frequent search topic among medicinal chemists.

In material science applications, the difluoropropanamine segment of this molecule shows promise for designing fluorinated polymers with enhanced thermal stability. This aligns with industry demands for high-performance materials in electronics and coatings, where fluorine-containing compounds are increasingly valued for their unique properties.

Analytical characterization of CAS 1856419-03-8 typically involves advanced techniques such as NMR spectroscopy (particularly 19F-NMR for fluorine detection), mass spectrometry, and HPLC purity analysis. These methods ensure precise quality control for research applications, addressing common questions about compound verification and structural elucidation in synthetic chemistry workflows.

The safety profile of 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine remains an active area of investigation, with preliminary studies focusing on its toxicological parameters and environmental fate. As regulatory agencies emphasize sustainable chemistry, understanding the biodegradation pathways of such fluorinated compounds has become a research priority.

From a commercial standpoint, the availability of 1856419-03-8 through specialty chemical suppliers reflects its niche importance in custom synthesis markets. Procurement specialists frequently search for high-purity azocane derivatives, making this compound a valuable entry in fine chemical catalogs serving pharmaceutical R&D.

Future research directions for 3-(Azocan-1-yl)-2,2-difluoropropan-1-amine may explore its potential in catalysis or as a ligand precursor in coordination chemistry. The compound's structural features suggest possible applications in asymmetric synthesis, particularly for creating chiral amine intermediates – a hot topic in synthetic methodology development.

For researchers working with this compound, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential considerations. These practical aspects frequently appear in search queries related to laboratory best practices for sensitive nitrogen-containing compounds.